Cas no 1241681-51-5 ((3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine)

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine is a chiral amine derivative of dihydrobenzofuran, characterized by its stereospecific (R)-configuration at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules due to its rigid benzofuran scaffold and amine functionality. Its dimethyl substitution at the 5- and 7-positions enhances steric and electronic properties, making it useful for selective modifications. The (3R)-enantiomer is often preferred in asymmetric synthesis to achieve high enantiopurity in target compounds. Its stability and well-defined stereochemistry make it suitable for applications in medicinal chemistry and materials science.

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine structure

1241681-51-5 structure

Product Name:(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine

CAS No:1241681-51-5

MF:C₁₀H₁₃NO

MW:163.216322660446

CID:4760867

Update Time:2026-02-26

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

- (3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine
- (R)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine
- Inchi： 1S/C10H13NO/c1-6-3-7(2)10-8(4-6)9(11)5-12-10/h3-4,9H,5,11H2,1-2H3/t9-/m0/s1
- InChI Key： VRWZZLORJKJBED-VIFPVBQESA-N
- SMILES： O1C[C@@H](C2C=C(C)C=C(C)C1=2)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 171
XLogP3: 1.3
Topological Polar Surface Area: 35.2

(3R)-5,7-Dimethyl-2,3-dihydro-1-benzofuran-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM490221-1g	(R)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine	1241681-51-5	97%	1g	$680	2023-02-18
Ambeed	A514068-1g	(R)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine	1241681-51-5	97%	1g	$694.0	2024-04-25
Crysdot LLC	CD11318342-1g	(R)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine	1241681-51-5	97%	1g	$688	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1763244-1g	(r)-5,7-Dimethyl-2,3-dihydrobenzofuran-3-amine	1241681-51-5	98%	1g	￥6801.00	2024-08-09